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Compound of Interest

p-(2-Methylpropenyl)phenol
Compound Name:

acetate
CAS No.: 53370-48-2
Cat. No.: B12750222

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide serves as a comprehensive technical resource on p-isobutenylphenol acetate, also
known as 4-(2-methylprop-1-en-1-yl)phenyl acetate. As a Senior Application Scientist, the
intent is to provide not just a compilation of data, but a synthesized understanding of this
compound's properties, synthesis, and potential applications, grounded in established scientific
principles. The information presented herein is curated to support research and development
endeavors, particularly in the fields of medicinal chemistry and materials science.

Core Molecular Attributes of p-lsobutenylphenol
Acetate

p-Isobutenylphenol acetate is an organic compound characterized by a phenyl acetate core
substituted with an isobutenyl group at the para position. This structure imparts a unique
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combination of aromatic and aliphatic properties, influencing its reactivity and potential
biological activity.

Molecular Formula and Weight

The fundamental molecular identity of p-isobutenylphenol acetate is defined by its constituent
atoms and their arrangement.

Molecular Formula: C12H1402[1]

Molecular Weight: 190.24 g/mol [1]

CAS Registry Number: 53370-48-2[1]

Synonyms: p-(2-Methylpropenyl)phenol Acetate, p-Acetoxyphenylisobutene[1]

Structural Representation

The chemical structure of p-isobutenylphenol acetate is crucial for understanding its chemical
behavior.

Caption: Chemical structure of p-isobutenylphenol acetate.

Physicochemical and Spectroscopic
Characterization

A thorough understanding of the physicochemical and spectroscopic properties of p-
isobutenylphenol acetate is essential for its application in research and development.

Physicochemical Properties

Property Value Source
Appearance Liquid [1]
Odor Anise-like [1]
Boiling Point 148 °C at 15 mmHg [1]
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Spectroscopic Data

Spectroscopic analysis provides a fingerprint of the molecule, confirming its identity and purity.
While experimental data for p-isobutenylphenol acetate is not readily available in public
databases, the expected spectral characteristics can be inferred from its structure and data
from similar compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the vinyl proton of the isobutenyl group, the methyl protons of the
isobutenyl and acetyl groups, and the protons of the phenyl ring. The aromatic protons would
likely appear as a set of doublets in the range of 7.0-7.5 ppm. The vinyl proton would be a
singlet around 6.3 ppm. The isobutenyl methyl protons would appear as two singlets around
1.9 ppm, and the acetyl methyl protons as a singlet around 2.3 ppm.

e 13C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon of the
acetate group (around 169 ppm), the aromatic carbons (in the range of 120-150 ppm), the
carbons of the isobutenyl group (with the quaternary carbon around 140 ppm and the methyl
carbons around 20-25 ppm), and the acetyl methyl carbon (around 21 ppm).

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum of p-isobutenylphenol acetate would be characterized by the following key
absorption bands:

e C=0 Stretch (Ester): A strong absorption band is expected around 1760-1740 cm~1.

C-O Stretch (Ester): A strong band would appear in the region of 1250-1150 cm~1.

C=C Stretch (Alkene and Aromatic): Absorption bands for the carbon-carbon double bonds of
the isobutenyl group and the aromatic ring are expected in the 1680-1600 cm~1 region.

C-H Stretch (Aromatic and Alkene): These would be observed just above 3000 cm~1.

C-H Stretch (Alkyl): These would be observed just below 3000 cm~1,
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Synthesis of p-Isobutenylphenol Acetate

The synthesis of p-isobutenylphenol acetate can be achieved through the acetylation of p-
isobutenylphenol. A general and reliable method for this transformation is the reaction of the
phenol with an acetylating agent such as acetic anhydride or acetyl chloride in the presence of
a base.

Experimental Protocol: Acetylation of p-
Isobutenylphenol

This protocol is based on standard acetylation procedures for phenols.
Materials:

e p-Isobutenylphenol

e Acetic anhydride

¢ Pyridine or triethylamine (as a base and catalyst)

» Diethyl ether or other suitable organic solvent

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware for reaction, extraction, and purification
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve p-isobutenylphenol in a suitable solvent such as diethyl ether.

o Addition of Reagents: Add an excess of acetic anhydride (typically 1.5-2 equivalents) to the
solution, followed by a catalytic amount of pyridine or triethylamine.

o Reaction: Stir the mixture at room temperature or gently heat to reflux for several hours until
the reaction is complete (monitoring by TLC is recommended).
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o Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel
containing a saturated aqueous solution of sodium bicarbonate to neutralize any excess
acetic anhydride and acid byproducts.

o Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.
e Washing: Wash the combined organic layers with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by column chromatography on silica gel or by
distillation under reduced pressure to obtain pure p-isobutenylphenol acetate.

Work-up & Purification
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Caption: General workflow for the synthesis of p-isobutenylphenol acetate.

Applications in Research and Drug Development

While specific applications of p-isobutenylphenol acetate in marketed drugs are not
documented, its structural motifs suggest potential areas of investigation for drug development
professionals.
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Potential as a Bioactive Scaffold

The p-hydroxystyrene structural unit, from which p-isobutenylphenol is derived, is found in
various natural products and has been explored for its biological activities. The acetate group
can act as a prodrug moiety, which may be cleaved in vivo to release the active phenolic
compound. Phenolic compounds are known to exhibit a wide range of biological activities,
including antioxidant, anti-inflammatory, and anticancer properties.

Building Block in Medicinal Chemistry

p-Isobutenylphenol acetate can serve as a versatile starting material or intermediate in the
synthesis of more complex molecules. The double bond of the isobutenyl group and the
aromatic ring are amenable to various chemical transformations, allowing for the generation of
a library of derivatives for structure-activity relationship (SAR) studies. For instance, the double
bond can undergo oxidation, reduction, or addition reactions, while the aromatic ring can be
further functionalized through electrophilic substitution reactions.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
p-isobutenylphenol acetate. Although a specific safety data sheet (SDS) for this compound is
not widely available, data from structurally similar compounds, such as isobutyl acetate and
isopentyl acetate, can provide guidance on potential hazards.

o Flammability: Acetate esters are often flammable liquids. Keep away from heat, sparks, and
open flames.[2]

 Inhalation: May cause respiratory tract irritation. Use in a well-ventilated area or with
appropriate respiratory protection.

o Skin and Eye Contact: May cause skin and eye irritation. Wear appropriate personal
protective equipment (PPE), including gloves and safety glasses.[3]

 Ingestion: May be harmful if swallowed.

Always consult a comprehensive and up-to-date SDS for any chemical before use and handle
it in a controlled laboratory environment.
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Conclusion

p-Isobutenylphenol acetate is a compound with interesting structural features that warrant
further investigation, particularly within the realm of medicinal chemistry and materials science.
This guide has provided a foundational understanding of its molecular attributes, a plausible
synthetic route, and an outlook on its potential applications. It is hoped that this technical
overview will serve as a valuable resource for scientists and researchers, stimulating further
exploration into the properties and utility of this and related compounds.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. scs.illinois.edu [scs.illinois.edu]

3. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-Depth Technical Guide to p-lIsobutenylphenol
Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12750222/docs#an-in-depth-technical-guide-to-p-
isobutenylphenol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12750222?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12750222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

